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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde azine

Cat. No.: B097707

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-
Hydroxybenzaldehyde azine as a versatile Schiff base ligand in coordination chemistry. The
document details its synthesis, the preparation of its metal complexes, and its diverse
applications, supported by experimental protocols and quantitative data.

Introduction

3-Hydroxybenzaldehyde azine, a Schiff base ligand, is formed from the condensation of 3-
hydroxybenzaldehyde and hydrazine. Its structure, featuring two imine (-C=N-) groups and two
hydroxyl (-OH) groups, allows for effective chelation with various metal ions. The resulting
coordination complexes have garnered significant interest due to their potential applications in
catalysis, materials science, and pharmacology. These complexes often exhibit enhanced
biological activity compared to the free ligand, making them promising candidates for drug
development.[1][2]

Molecular Structure:
e Formula: C14H12N202

e Molecular Weight: 240.26 g/mol
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o Systematic Name: 3,3'-((1E,2E)-hydrazine-1,2-diylidenebis(methanylylidene))diphenol

Synthesis Protocols
Synthesis of 3-Hydroxybenzaldehyde Azine Ligand

This protocol describes the synthesis of the 3-Hydroxybenzaldehyde azine ligand.

Materials:

3-Hydroxybenzaldehyde

e Hydrazine hydrate (80% solution)

e Ethanol

o Glacial acetic acid (catalyst)

¢ Round-bottom flask with reflux condenser

o Magnetic stirrer with heating plate

e Buchner funnel and filter paper

Procedure:

Dissolve 3-hydroxybenzaldehyde (0.02 mol, 2.44 g) in 50 mL of ethanol in a 250 mL round-
bottom flask.

 In a separate beaker, dilute hydrazine hydrate (0.01 mol, 0.5 mL) with 20 mL of ethanol.

» Slowly add the hydrazine hydrate solution to the 3-hydroxybenzaldehyde solution while
stirring continuously.

e Add a few drops of glacial acetic acid to the mixture to catalyze the reaction.

o Heat the mixture to reflux at approximately 80°C for 4-6 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).
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« After reflux, allow the mixture to cool to room temperature. A yellow precipitate will form.
o Collect the precipitate by vacuum filtration using a Buichner funnel.
e Wash the product with cold ethanol to remove any unreacted starting materials.

o Recrystallize the crude product from hot ethanol to obtain pure, yellow, needle-like crystals of
3-Hydroxybenzaldehyde azine.

e Dry the purified product in a desiccator over anhydrous CaClz.
Expected Yield: Approximately 85-90%.

Characterization: The formation of the azine ligand is confirmed by the appearance of a
characteristic C=N stretching vibration in the IR spectrum and the disappearance of the C=0
band of the aldehyde.

General Protocol for the Synthesis of Metal(ll)
Complexes

This protocol outlines a general method for the synthesis of metal(ll) complexes of 3-
Hydroxybenzaldehyde azine.

Materials:

3-Hydroxybenzaldehyde azine ligand

Metal(ll) salts (e.g., CuClz:2H20, CoClz:6H20, NiCl2:6H20, ZnCl2:2H20)

Methanol or Ethanol

Round-bottom flask with reflux condenser

Magnetic stirrer with heating plate

Procedure:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b097707?utm_src=pdf-body
https://www.benchchem.com/product/b097707?utm_src=pdf-body
https://www.benchchem.com/product/b097707?utm_src=pdf-body
https://www.benchchem.com/product/b097707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Dissolve the 3-Hydroxybenzaldehyde azine ligand (0.002 mol, 0.48 g) in 50 mL of hot
methanol or ethanol in a 100 mL round-bottom flask.

 In a separate beaker, dissolve the respective metal(ll) salt (0.001 mol) in a minimal amount
of the same solvent.

e Add the metal salt solution dropwise to the hot ligand solution with constant stirring.

e The mixture is then refluxed for 2-3 hours, during which a colored precipitate of the metal
complex will form.

 After cooling to room temperature, the precipitated complex is collected by filtration.
e Wash the complex with the solvent to remove any unreacted ligand and metal salt.
e Dry the final product in a desiccator.

Experimental Workflow for Synthesis
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Experimental Workflow: Synthesis of 3-Hydroxybenzaldehyde Azine and its Metal Complexes
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Caption: Workflow for the synthesis of the ligand and its metal complexes.
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Quantitative Data

husicochemical :

3-Hydroxybenzaldehyde

Property 3-Hydroxybenzaldehyde .
Azine
Molecular Formula C7He0O2 C14H12N202
Molar Mass ( g/mol ) 122.12 240.26
Melting Point (°C) 104-107 208-212[1]
Appearance White to pale yellow solid Yellow crystalline solid

Spectroscopic Data

The coordination of the 3-Hydroxybenzaldehyde azine ligand to a metal center results in
characteristic shifts in its infrared (IR) and nuclear magnetic resonance (NMR) spectra.

Spectral .

. Cu(ll) Ni(ll) Co(ll) Zn(ll)
Feature Ligand

Complex Complex Complex Complex

(cm™)
v(O-H) ~3400
v(C=N) ~1620 ~1605 ~1608 ~1610 ~1612
V(N-N) ~1030 ~1045 ~1042 ~1040 ~1038
v(M-N) - ~450 ~455 ~460 ~445
v(M-0) - ~520 ~525 ~530 ~515

Note: The disappearance of the v(O-H) band and the shift in the v(C=N) band are strong
indicators of complex formation.

Stability Constants of Metal Complexes

The stability of the metal complexes in solution is a critical parameter for their application.
While specific stability constants for 3-Hydroxybenzaldehyde azine are not widely reported,
the general trend for similar Schiff base complexes follows the Irving-Williams series.
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Metal lon Stability Constant (log K) - General Trend
Cu(ll) Highest

Ni(I1) High

Co(ll) Moderate

Zn(ll) Moderate

The Irving-Williams series predicts the relative stabilities of divalent metal ion complexes: Mn(Il)
< Fe(ll) < Co(ll) < Ni(Il) < Cu(ll) > zZn(Il).

Applications in Drug Development

Complexes of 3-Hydroxybenzaldehyde azine have shown promise in several areas of drug
development due to their biological activities.

Anticancer Activity

Metal complexes of Schiff bases are known to exhibit significant anticancer properties, often
exceeding the activity of the free ligand. The proposed mechanism of action often involves the
induction of apoptosis through various signaling pathways. Benzaldehyde derivatives have
been shown to inhibit major signaling pathways in cancer cells, including the PI3BK/AKT/mTOR,
STAT3, NFkB, and ERK pathways.
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Cell Proliferatior>
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Caption: Mechanism of bacterial cell death induced by the metal complex.

The antioxidant activity is attributed to the ability of the phenolic hydroxyl groups and the metal
center to scavenge free radicals, thereby mitigating oxidative stress.

Conclusion

3-Hydroxybenzaldehyde azine is a readily synthesized and highly versatile ligand for the
formation of a wide range of metal complexes. These complexes exhibit interesting
physicochemical properties and significant biological activities, making them valuable targets
for further research and development in coordination chemistry and medicinal chemistry. The
provided protocols and data serve as a foundational guide for researchers exploring the
potential of these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b097707#use-of-3-hydroxybenzaldehyde-
azine-as-a-ligand-in-coordination-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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